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Compound of Interest

Compound Name: 6-Bromo-2-methoxyquinoline

Cat. No.: B1337744 Get Quote

An In-depth Technical Guide to 6-Bromo-2-methoxyquinoline for Researchers and Drug

Development Professionals

Introduction
6-Bromo-2-methoxyquinoline is a heterocyclic aromatic compound that has garnered

significant interest within the scientific community, particularly in the realms of medicinal

chemistry and materials science. Its quinoline core represents a "privileged scaffold," a

molecular framework that is recurrent in biologically active compounds. The strategic

placement of a bromine atom at the 6-position and a methoxy group at the 2-position provides

two distinct points for chemical modification. This dual functionality makes 6-bromo-2-
methoxyquinoline an exceptionally versatile building block for the synthesis of a diverse array

of more complex molecules. For researchers and professionals in drug development, this

compound serves as a valuable starting material for creating libraries of novel compounds to

be screened for therapeutic activity.

Chemical and Physical Properties
A precise understanding of the physicochemical properties of 6-Bromo-2-methoxyquinoline is

fundamental for its effective use in research and synthesis. These properties dictate the

conditions required for its handling, storage, and application in chemical reactions.
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Property Value Source(s)

Molecular Formula C₁₀H₈BrNO [1][2]

Molecular Weight 238.08 g/mol [1][2][3]

CAS Number 99455-05-7 [1][2][3]

Appearance Solid [4]

Melting Point 90-94 °C [5]

Canonical SMILES
COC1=NC2=C(C=C1)C=C(C=

C2)Br
[1]

InChIKey
KBTKKEMYFUMFSJ-

UHFFFAOYSA-N
[1]

Synthesis of 6-Bromo-2-methoxyquinoline
The synthesis of 6-Bromo-2-methoxyquinoline can be achieved through various synthetic

routes. A common and effective method involves the methylation of 6-bromo-2-[1H]-quinolone.

This process is a cornerstone for researchers requiring a reliable supply of the title compound

for further investigation.

Experimental Protocol: Methylation of 6-bromo-2-[1H]-
quinolone[5]
Principle: This synthesis relies on an O-methylation reaction. 6-bromo-2-[1H]-quinolone exists

in tautomeric equilibrium with its quinolin-2-ol form. A strong methylating agent, such as

trimethyloxonium tetrafluoroborate, is used to introduce a methyl group onto the oxygen atom,

yielding the desired 2-methoxy product. The reaction is performed under an inert atmosphere

to prevent unwanted side reactions.

Step-by-Step Methodology:

Reaction Setup: In a suitable reaction vessel, combine 2.90 g of 6-bromo-2-[1H]-quinolone

and 2.10 g of trimethyloxonium tetrafluoroborate.
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Solvent Addition: Add 50 cm³ of dichloromethane to the mixture.

Inert Atmosphere: Purge the reaction vessel with nitrogen gas and maintain it under a

nitrogen atmosphere throughout the reaction.

Reaction: Stir the mixture at room temperature for 48 hours.

Quenching: After 48 hours, carefully add 20 cm³ of aqueous 10% sodium hydroxide to the

reaction mixture to neutralize the excess methylating agent and any acidic byproducts.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous phase with

two 40 cm³ portions of dichloromethane.

Drying and Evaporation: Combine the organic extracts and dry them over anhydrous

magnesium sulfate (MgSO₄). Filter off the drying agent and evaporate the solvent under

reduced pressure.

Purification: Recrystallize the resulting residue from petroleum ether (boiling point 60-80 °C)

to yield pure 6-Bromo-2-methoxyquinoline.
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Starting Materials
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Workup & Purification

6-bromo-2-[1H]-quinolone
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Trimethyloxonium tetrafluoroborate Dichloromethane

Nitrogen Atmosphere Quenching with 10% NaOH

Extraction with Dichloromethane

Drying over MgSO4

Solvent Evaporation
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Pure 6-Bromo-2-methoxyquinoline
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Caption: Synthesis workflow for 6-Bromo-2-methoxyquinoline.
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Applications in Research and Drug Development
The quinoline scaffold is a cornerstone in medicinal chemistry, with numerous derivatives

exhibiting a wide range of biological activities, including anticancer and anti-inflammatory

properties.[6][7] 6-Bromo-2-methoxyquinoline serves as a key intermediate in the synthesis

of novel therapeutic agents. The bromine atom at the 6-position is particularly useful for

introducing further molecular complexity through cross-coupling reactions, while the methoxy

group at the 2-position influences the electronic properties and metabolic stability of the

molecule.

A notable application of related compounds is in the development of antitubercular agents. For

instance, 3-benzyl-6-bromo-2-methoxyquinoline is an intermediate in the synthesis of

Bedaquiline, a drug used to treat multidrug-resistant tuberculosis.[8][9][10] This highlights the

potential of the 6-bromo-2-methoxyquinoline core in developing drugs for infectious

diseases.

Furthermore, quinoline derivatives have been investigated as inhibitors of critical signaling

pathways in cancer, such as the PI3K/Akt/mTOR pathway, which is often dysregulated in

various malignancies.[6] By serving as a starting point for the synthesis of diverse quinoline

analogs, 6-Bromo-2-methoxyquinoline enables the exploration of structure-activity

relationships and the optimization of lead compounds targeting such pathways.
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Chemical Modifications

6-Bromo-2-methoxyquinoline Scaffold
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Caption: Drug discovery workflow using 6-Bromo-2-methoxyquinoline.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 6-
Bromo-2-methoxyquinoline. It is crucial to consult the Safety Data Sheet (SDS) before use.

[11]

Hazard Identification:[1][3][11]

GHS Pictogram: Warning

Hazard Statements:

H302: Harmful if swallowed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1337744?utm_src=pdf-body-img
https://www.benchchem.com/product/b1337744?utm_src=pdf-body
https://www.benchchem.com/product/b1337744?utm_src=pdf-body
https://www.benchchem.com/product/b1337744?utm_src=pdf-body
https://www.chemicalbook.com/msds/6-bromo-2-methoxyquinoline.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-2-methoxyquinoline
https://www.thermofisher.com/order/catalog/product/H54226.06
https://www.chemicalbook.com/msds/6-bromo-2-methoxyquinoline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H315: Causes skin irritation.[1][3][11]

H319: Causes serious eye irritation.[1][3][11]

H335: May cause respiratory irritation.[1][3][11]

Precautionary Measures:[4][11]

Handling: Use only in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat. Avoid breathing dust, fumes, or

vapors. Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.

First-Aid Measures:[4][11][12]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth. Do not induce

vomiting.

Conclusion
6-Bromo-2-methoxyquinoline stands out as a highly valuable and versatile building block in

the field of chemical synthesis. Its unique structural features provide a robust platform for the

development of novel compounds with significant potential in drug discovery and materials

science. A thorough understanding of its properties, synthesis, and safe handling procedures is
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essential for researchers and scientists to fully harness its capabilities in advancing scientific

innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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